Cas no 2228204-70-2 (methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate)

• Product Name: methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate
• CAS No: 2228204-70-2
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 6253703
• PubChem ID: 165697760
• Update Time: 2025-10-18

methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate
• methyl 4-[(chlorosulfonyl)methyl]-2-methylbenzoate
• 2228204-70-2
• EN300-2003855

• Inchi： 1S/C10H11ClO4S/c1-7-5-8(6-16(11,13)14)3-4-9(7)10(12)15-2/h3-5H,6H2,1-2H3
• InChI Key： CCIKCHARDMYHTL-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C(=O)OC)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 262.0066577g/mol
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate

Comprehensive Overview of Methyl 4-(Chlorosulfonyl)Methyl-2-Methylbenzoate (CAS No. 2228204-70-2)

Methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate (CAS No. 2228204-70-2) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring both a chlorosulfonyl group and a methyl ester moiety, makes it a versatile building block for researchers. The compound's CAS number 2228204-70-2 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains.

In recent years, the demand for high-purity methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate has surged due to its role in developing novel drug candidates. Researchers frequently search for "CAS 2228204-70-2 solubility" or "methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate synthesis" to optimize experimental protocols. The compound's chlorosulfonyl functional group enables selective reactions, aligning with trends in green chemistry and atom-efficient methodologies.

The stability of methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate under various storage conditions is another hot topic, with queries like "CAS 2228204-70-2 stability" appearing frequently in scientific forums. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of this compound, addressing industry concerns about batch-to-batch consistency. Its methyl benzoate backbone also attracts interest in fragrance and polymer research.

From an industrial perspective, CAS 2228204-70-2 is often discussed alongside "scale-up production of sulfonyl-containing compounds." Manufacturers emphasize optimizing synthesis routes to reduce byproducts, responding to the pharmaceutical sector's need for cost-effective intermediates. The compound's molecular weight (263.72 g/mol) and melting point data are frequently referenced in patent applications.

Environmental considerations have put methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate under scrutiny regarding biodegradability. Laboratories are investigating "CAS 2228204-70-2 environmental impact" to comply with evolving regulations. Meanwhile, computational chemists model its 3D conformation to predict reactivity, bridging experimental and theoretical approaches.

Supply chain transparency for CAS 2228204-70-2 remains crucial, with purchasers verifying "methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate suppliers" through third-party certifications. The compound's spectral data (IR, MS) are extensively documented to facilitate identification, while its hazard classification is regularly updated in safety datasheets.

Emerging applications of methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate in material science have sparked new research directions. Studies exploring its cross-coupling potential or "CAS 2228204-70-2 in OLED materials" reflect interdisciplinary interest. The compound's crystalline form variations are also being characterized to improve formulation processes.

Quality control protocols for CAS 2228204-70-2 now incorporate advanced techniques like LC-MS, addressing queries about "methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate purity analysis." Regulatory filings increasingly require detailed impurity profiles, driving innovation in analytical methodologies. The compound's storage temperature recommendations (-20°C) are frequently updated based on stability studies.

Patent landscapes reveal growing claims involving methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate derivatives, particularly in "CAS 2228204-70-2 pharmaceutical patents." Its reactivity with amines enables diverse molecular transformations, while computational studies predict its metabolic pathways in biological systems.

In conclusion, methyl 4-(chlorosulfonyl)methyl-2-methylbenzoate (CAS No. 2228204-70-2) represents a dynamic research area intersecting synthetic chemistry, materials science, and pharmaceutical development. Its evolving applications continue to generate scientific discourse, with particular focus on sustainable synthesis and structure-activity relationships.